N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-2-(4-methoxyphenyl)ethanesulfonamide

• IUPAC Name: N-[(4-hydroxyoxan-4-yl)methyl]-2-(4-methoxyphenyl)ethanesulfonamide
• InChI: InChI=1S/C15H23NO5S/c1-20-14-4-2-13(3-5-14)6-11-22(18,19)16-12-15(17)7-9-21-10-8-15/h2-5,16-17H,6-12H2,1H3
• InChI Key: PKIAFWSTKXKBFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCS(=O)(=O)NCC2(CCOCC2)O
• Molecular Formula: C15H23NO5S
• Molecular Weight: 329.4 g/mol

Description

N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-2-(4-methoxyphenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C15H23NO5S and its molecular weight is 329.41. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Transformations

In the realm of organic chemistry, this compound and its derivatives have been pivotal in synthesizing various complex molecules. For example, the synthesis of p-aminobenzoic acid diamides based on 4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carboxylic acid and its derivatives showcases the versatility of these compounds in organic synthesis. The reactions involve acylation of various amines to yield corresponding diamides, demonstrating the compound's utility in creating complex amide structures (Agekyan & Mkryan, 2015). Similarly, another study focused on the synthesis of dicarboxylic acid amides and diamides, further illustrating the compound's applicability in synthesizing bioactive molecules (Aghekyan et al., 2018).

Biological Activity Studies

Several studies have explored the potential biological activities of derivatives of N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-2-(4-methoxyphenyl)ethanesulfonamide. For instance, the synthesis and characterization of Celecoxib derivatives for evaluating their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities indicate the therapeutic potential of these compounds (Küçükgüzel et al., 2013). This study highlights the compound's relevance in drug discovery and development processes.

Material Science and Applied Chemistry

In material science, the synthesis of hexahydro-1H-furo[3,4-c]pyran derivatives via novel cyclization reactions exemplifies the compound's use in creating materials with potential applications in various industries. One study describes a novel Prins cyclization process for synthesizing these derivatives, showcasing the compound's role in developing new materials with unique properties (Reddy et al., 2012).